Cas no 2091449-61-3 (Ethyl5-Bromo-6-methylindole-3-carboxylate)

• Product Name: Ethyl5-Bromo-6-methylindole-3-carboxylate
• CAS No: 2091449-61-3
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• MDL: MFCD31536656
• CID: 4636313
• Update Time: 2025-09-27

Ethyl5-Bromo-6-methylindole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-Bromo-6-methylindole-3-carboxylate
• Ethyl5-Bromo-6-methylindole-3-carboxylate

• MDL： MFCD31536656
• Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)9-6-14-11-4-7(2)10(13)5-8(9)11/h4-6,14H,3H2,1-2H3
• InChI Key： ANZIQCYZUOLHKM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C(C)=C2)C(C(OCC)=O)=C1

Additional information on Ethyl5-Bromo-6-methylindole-3-carboxylate

Ethyl 5-Bromo-6-methylindole-3-carboxylate (CAS No. 2091449-61-3): A Comprehensive Overview

Ethyl 5-Bromo-6-methylindole-3-carboxylate, identified by the CAS number 2091449-61-3, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of an indole ring system, which is a bicyclic structure composed of a six-membered benzene ring fused to a five-membered pyrrole ring. The indole moiety is further substituted with a bromine atom at position 5 and a methyl group at position 6, with a carboxylic acid derivative (specifically, an ethyl ester) attached at position 3. These substituents significantly influence the chemical reactivity and biological activity of the compound.

The synthesis of Ethyl 5-Bromo-6-methylindole-3-carboxylate involves multi-step organic reactions, often employing methods such as Friedel-Crafts alkylation or acylation, followed by functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the brominated indole derivatives with high yields and excellent stereocontrol.

One of the most promising applications of Ethyl 5-Bromo-6-methylindole-3-carboxylate lies in its potential as a precursor for drug discovery. The indole core is a common structural motif in many bioactive compounds, including pharmaceutical agents such as tryptophan-based drugs and anti-cancer therapies. The bromine substituent at position 5 introduces electronic and steric effects that can modulate the compound's interaction with biological targets. Recent studies have explored the use of this compound as an intermediate in the synthesis of novel kinase inhibitors, which are critical in treating various diseases, including cancer.

In addition to its role in drug discovery, Ethyl 5-Bromo-6-methylindole-3-carboxylate has also found applications in materials science. The indole-containing structures are known for their π-conjugated systems, which can exhibit interesting electronic properties. Researchers have investigated the use of this compound as a building block for constructing π-conjugated polymers and materials for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The methyl group at position 6 enhances the stability and solubility of the molecule, making it more suitable for such applications.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 5-Bromo-6-methylindole-3-carboxylate. Density functional theory (DFT) calculations have been employed to study the molecular orbitals and reactivity patterns of this compound, aiding in the design of more efficient synthetic routes and predictive modeling of its interactions with biological systems.

In conclusion, Ethyl 5-Bromo-6-methylindole-3-carboxylate (CAS No. 2091449-61-3) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and computational tools, positions it as an important molecule for future research and development.